Sodium linolenate
Sodium linolenate
α-Linolenic acid is an essential ω-3 polyunsaturated fatty acid found in plants. In vivo, it is converted to the longer-chain fatty acids eicosapentaenoic, docosapentaenoic, and docosahexaenoic acid. It is also catabolized via fatty acid β-oxidation for energy or the synthesis of saturated and monounsaturated fatty acids, or stored in adipose tissue. Dietary consumption of α-linolenic acid-containing foods is positively associated with a moderately lower risk of cardiovascular disease.
α-Linolenic acid (ALA) is an essential fatty acid found in leafy green vegetables. ALA, as part of a low saturated fat diet, helps prevent cardiovascular disease. ALA decreases blood pressure, serum cholesterol levels, and platelet aggregation.
α-Linolenic acid (ALA) is an essential fatty acid found in leafy green vegetables. ALA, as part of a low saturated fat diet, helps prevent cardiovascular disease. ALA decreases blood pressure, serum cholesterol levels, and platelet aggregation.
Brand Name:
Vulcanchem
CAS No.:
822-18-4
VCID:
VC21227922
InChI:
InChI=1S/C18H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b4-3-,7-6-,10-9-;
SMILES:
CCC=CCC=CCC=CCCCCCCCC(=O)[O-].[Na+]
Molecular Formula:
C18H29NaO2
Molecular Weight:
300.4 g/mol
Sodium linolenate
CAS No.: 822-18-4
Cat. No.: VC21227922
Molecular Formula: C18H29NaO2
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | α-Linolenic acid is an essential ω-3 polyunsaturated fatty acid found in plants. In vivo, it is converted to the longer-chain fatty acids eicosapentaenoic, docosapentaenoic, and docosahexaenoic acid. It is also catabolized via fatty acid β-oxidation for energy or the synthesis of saturated and monounsaturated fatty acids, or stored in adipose tissue. Dietary consumption of α-linolenic acid-containing foods is positively associated with a moderately lower risk of cardiovascular disease. α-Linolenic acid (ALA) is an essential fatty acid found in leafy green vegetables. ALA, as part of a low saturated fat diet, helps prevent cardiovascular disease. ALA decreases blood pressure, serum cholesterol levels, and platelet aggregation. |
|---|---|
| CAS No. | 822-18-4 |
| Molecular Formula | C18H29NaO2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | sodium;(9Z,12Z,15Z)-octadeca-9,12,15-trienoate |
| Standard InChI | InChI=1S/C18H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b4-3-,7-6-,10-9-; |
| Standard InChI Key | UNZSHUCNBUBSGW-IFNWOZJISA-M |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)[O-].[Na+] |
| SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)[O-].[Na+] |
| Canonical SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)[O-].[Na+] |
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